7-acetyl-2-((3-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 11-acetyl-5-[(3-bromophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C23H20BrN3O3S2/c1-14(28)26-8-7-18-19(12-26)32-21-20(18)22(29)27(11-17-6-3-9-30-17)23(25-21)31-13-15-4-2-5-16(24)10-15/h2-6,9-10H,7-8,11-13H2,1H3
• InChI Key: HZKYGALWSSVIJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=CC=C4)Br)CC5=CC=CO5
• Molecular Formula: C23H20BrN3O3S2
• Molecular Weight: 530.5 g/mol

Description

7-acetyl-2-((3-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H20BrN3O3S2 and its molecular weight is 530.46. The purity is usually 95%.
BenchChem offers high-quality 7-acetyl-2-((3-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-acetyl-2-((3-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of similar tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one derivatives involves base-catalyzed reactions and nucleophilic substitutions, illustrating a wide range of synthetic methodologies for accessing diverse heterocyclic compounds with potential biological activities. These compounds have been characterized by various spectroscopic techniques, affirming their structural integrity and offering insight into their chemical properties (Chen & Liu, 2019; Dai et al., 2011).

Potential Biological Activities

Several studies have been conducted on derivatives closely related to the compound , revealing antimicrobial, antifungal, and antitumor activities. These compounds exhibit significant potential against various bacterial strains and fungal species, indicating their utility in developing new therapeutic agents. For example, derivatives have shown higher antifungal activity than fluconazole against Candida species and displayed promising antibacterial activity against both Gram-positive and Gram-negative bacteria (Kahveci et al., 2020; Malothu et al., 2018). Additionally, antimycobacterial evaluation and docking studies of similar compounds have highlighted their potential in treating drug-resistant tuberculosis, with some derivatives showing promising results against Mycobacterium tuberculosis strains (Narender et al., 2016).